N-Ethyl-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide

• IUPAC Name: N-ethyl-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide
• InChI: InChI=1S/C15H18N2O3/c1-2-16-14(19)17-9-7-15(8-10-17)12-6-4-3-5-11(12)13(18)20-15/h3-6H,2,7-10H2,1H3,(H,16,19)
• InChI Key: WSQRNCFVUPXILI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC2(CC1)C3=CC=CC=C3C(=O)O2
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds have been synthesized using various methods. For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade. Another benzofuran ring is constructed by proton quantum tunneling.

Molecular Structure Analysis

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Chemical Reactions Analysis

Benzofuran compounds have been developed and utilized as anticancer agents. A series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Physical And Chemical Properties Analysis

A great number of heterocyclic compounds and heterocyclic fragments are present in many drugs due to their versatility and unique physicochemical properties.

Scientific Research Applications

Antiviral Activity

Benzofuran derivatives, including N-ethyl-3-oxo-3H-spiro[2-benzofuran-1,4’-piperidine]-1’-carboxamide, have demonstrated antiviral properties. For instance, a novel macrocyclic benzofuran compound was found to exhibit anti-hepatitis C virus (HCV) activity. .

Anticancer Potential

Several benzofuran derivatives have shown significant anticancer effects. . Further exploration of N-ethyl-3-oxo-3H-spiro[2-benzofuran-1,4’-piperidine]-1’-carboxamide may reveal additional anticancer properties.

Synthetic Strategies

Researchers have developed novel methods for constructing benzofuran rings. These synthetic approaches enable the creation of complex benzofuran derivatives. .

Drug Prospects

Given the diverse pharmacological activities of benzofuran derivatives, N-ethyl-3-oxo-3H-spiro[2-benzofuran-1,4’-piperidine]-1’-carboxamide holds promise as a natural drug lead compound. Its unique spirocyclic structure and potential therapeutic applications make it an intriguing subject for further investigation.

Mechanism of Action

The basic properties which are responsible for most of the mechanistic approach of piperine in various diseases are its ‘antioxidant, anti-inflammatory, anti-apoptotic, and bio-availability enhancing abilities’.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets.